Cas no 22345-79-5 (4-Amino-2-methyl-5,6,7,8-tetrahydroquinoline)

• Product Name: 4-Amino-2-methyl-5,6,7,8-tetrahydroquinoline
• CAS No: 22345-79-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD03426098
• CID: 250748
• PubChem ID: 1501986
• Update Time: 2025-09-27

4-Amino-2-methyl-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine,5,6,7,8-tetrahydro-2-methyl-
• 4-AMINO-2-METHYL-5,6,7,8-TETRAHYDROQUINOLINE
• 1-Naphthalenol,4-amino-5,6,7,8-tetrahydro
• 2-methyl-5,6,7,8-tetrahydro-quinolin-4-ylamine
• 4-amino-5,6,7,8-tetrahydro-1-naphthol
• 4-Amino-5,6,7,8-tetrahydrochinaldin
• 4-amino-5,6,7,8-tetrahydro-naphthalen-1-ol
• 8-Amino-5-oxy-1.2.3.4-tetrahydro-naphthalin
• 8-Amino-5-oxy-tetralin
• 8-Amino-tetralol-(5)
• 22345-79-5
• EN300-114528
• Z1198162667
• DTXSID80975883
• CS-0102348
• MFCD03426098
• 2-methyl-5,6,7,8-tetrahydroquinolin-4-amine
• 6047-82-1
• AKOS006275836
• 4-Amino-2-methyl-5,6,7,8-tetrahydroquinoline

• MDL： MFCD03426098
• Inchi： 1S/C10H14N2/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h6H,2-5H2,1H3,(H2,11,12)
• InChI Key： FTGOJKPUJODQKE-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C2C=1CCCC2)N

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 321.1°Cat760mmHg
• Flash Point: 174°C
• Refractive Index: 1.593
• PSA: 38.91000
• LogP: 2.43220